Cas no 2171742-54-2 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}pent-4-ynoic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}pent-4-ynoic acid
• CAS No: 2171742-54-2
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 5800140
• PubChem ID: 165513745
• Update Time: 2025-05-23

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}pent-4-ynoic acid
• EN300-1518469
• 2171742-54-2
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}pent-4-ynoic acid

• Inchi： 1S/C27H29N3O5/c1-2-7-24(26(32)33)29-25(31)16-30-14-12-18(13-15-30)28-27(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h1,3-6,8-11,18,23-24H,7,12-17H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： QFOASSJYSGCYSF-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CC(NC(C(=O)O)CC#C)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}pent-4-ynoic acid

Compound CAS No. 2171742-54-2: 2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl]acetamido}pent-4-ynoic Acid

Compound CAS No. 2171742-54-2 is a highly specialized organic compound with the IUPAC name 2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl]acetamido}pent-4-ynoic acid. This compound belongs to the class of amino acids modified with a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for amino functionalities. The presence of the Fmoc group indicates its potential application in solid-phase peptide synthesis (SPPS), where it plays a crucial role in controlling the reactivity of amino groups during the synthesis process.

The structure of this compound is characterized by a pentynoic acid backbone, which is a five-carbon chain containing a terminal carboxylic acid group and an internal triple bond. The triple bond at the 4-position (pent-4-yne) introduces rigidity into the molecule, potentially influencing its bioavailability and interactions in biological systems. The acetylamino group attached to the piperidine ring further enhances the complexity of the molecule, suggesting its role in modulating pharmacokinetic properties such as solubility and permeability.

Recent studies have highlighted the importance of such modified amino acids in drug discovery and development. For instance, researchers have explored the use of Fmoc-modified peptides in targeted drug delivery systems, where the Fmoc group serves not only as a protective moiety but also as a site for conjugation with targeting ligands or imaging agents. This dual functionality makes compounds like CAS No. 2171742-54-2 valuable tools in precision medicine, enabling the design of therapeutics with enhanced specificity and reduced off-target effects.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. The rigid pentynoic acid backbone and the bulky Fmoc group can influence the self-assembling properties of peptides, making them suitable for constructing nanostructured materials with tailored mechanical and electronic properties. Recent advancements in peptide-based hydrogels and biomaterials have underscored the potential of such compounds in regenerative medicine and tissue engineering.

From a synthetic perspective, CAS No. 2171742-54-2 is typically synthesized via multi-step processes involving nucleophilic acyl substitutions and coupling reactions. The introduction of the Fmoc group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes by employing catalytic systems that enhance reaction efficiency while minimizing side reactions.

The biological evaluation of this compound has revealed interesting pharmacodynamic properties. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including moderate absorption and prolonged half-life, which are critical attributes for drug candidates targeting chronic diseases.

In conclusion, CAS No. 2171742-54-2 represents a versatile building block in modern chemical synthesis with applications spanning from peptide synthesis to materials science and drug discovery. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in various fields of chemistry and biology.